Cas no 117480-89-4 (4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure
117480-89-4 structure
Product Name:4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
CAS No:117480-89-4
MF:C11H14N4OS
MW:250.320060253143
CID:198196
PubChem ID:4962367
Update Time:2025-04-19

4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-amino-5-[(2,4-dimethylphenoxy)methyl]-2,4-dihydro-
    • 4-amino-3-[(2,4-dimethylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • 4-AMINO-5-[(2,4-DIMETHYLPHENOXY)METHYL]-4H-1,2,4-TRIAZOLE-3-THIOL
    • AC1NLQJ1
    • AC1Q2I8E
    • EN300-13319
    • MolPort-002-468-964
    • T5232711
    • 4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
    • DTXSID60407076
    • CS-0356081
    • SR-01000051652-1
    • 117480-89-4
    • Z90122382
    • 4-Amino-5-((2,4-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
    • AKOS025128550
    • SR-01000051652
    • Inchi: 1S/C11H14N4OS/c1-7-3-4-9(8(2)5-7)16-6-10-13-14-11(17)15(10)12/h3-5H,6,12H2,1-2H3,(H,14,17)
    • InChI Key: CKKNRSAFAAAFSE-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(C)=CC=2C)N1N

Computed Properties

  • Exact Mass: 250.08902
  • Monoisotopic Mass: 250.088832
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.36
  • Boiling Point: 386.9°Cat760mmHg
  • Flash Point: 187.8°C
  • Refractive Index: 1.67
  • PSA: 62.88

4-amino-5-(2,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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